N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide

• IUPAC Name: N-[2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• InChI: InChI=1S/C20H18ClN3O5S/c21-15-3-1-14(2-4-15)17-6-8-20(25)24(23-17)10-9-22-30(26,27)16-5-7-18-19(13-16)29-12-11-28-18/h1-8,13,22H,9-12H2
• InChI Key: INQAEBFLXHICOU-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)S(=O)(=O)NCCN3C(=O)C=CC(=N3)C4=CC=C(C=C4)Cl
• Molecular Formula: C20H18ClN3O5S
• Molecular Weight: 447.9 g/mol

Description

N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide is a useful research compound. Its molecular formula is C20H18ClN3O5S and its molecular weight is 447.89. The purity is usually 95%.
BenchChem offers high-quality N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Screening

Research efforts have been directed towards synthesizing sulfonamide derivatives incorporating the 1,4-benzodioxane moiety, showing significant biological activity. One study detailed the synthesis of ethylated sulfonamides with 1,4-benzodioxane components, demonstrating good inhibitory activity against enzymes like lipoxygenase and moderate activity against acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and α-glucosidase. These compounds also exhibited good antibacterial properties against selected bacterial strains (Irshad et al., 2016).

Another study synthesized N-aryl-2,3-dihydrobenzo[1,4]dioxine-6-sulfonamide and its N-substituted derivatives, highlighting their moderate activity against BChE and AChE and good activity against the lipoxygenase enzyme. These compounds were also found to possess significant antimicrobial and hemolytic activities, suggesting their potential therapeutic utility (Irshad et al., 2018).

Molecular Docking Studies

Molecular docking studies further elucidate the interaction mechanisms of sulfonamide derivatives with target enzymes. The docking studies correlate well with experimental findings, indicating the potential of these compounds as enzyme inhibitors. This computational approach provides insights into the structural requirements for enzyme inhibition and supports the development of more potent sulfonamide-based inhibitors (Irshad et al., 2019).